Cas no 894025-89-9 (2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide
• CAS No: 894025-89-9
• MF: C₂₂H₂₁ClN₄O₃S
• MW: 456.945142507553
• CID: 5515366
• Update Time: 2025-06-12

2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[2-[2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]acetamide
• 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

• Inchi： 1S/C22H21ClN4O3S/c1-29-18-8-5-15(12-19(18)30-2)21-25-22-27(26-21)17(13-31-22)9-10-24-20(28)11-14-3-6-16(23)7-4-14/h3-8,12-13H,9-11H2,1-2H3,(H,24,28)
• InChI Key： VOFLHEBBWKCCMR-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(OC)C(OC)=C1)=N2)(=O)CC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Introduction to 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide (CAS No. 894025-89-9)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development. Among these, 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide, with the CAS number 894025-89-9, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their biological activity and pharmacological relevance.

The molecular structure of 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide is characterized by a complex arrangement of fused rings and functional groups. The presence of a chlorophenyl group at the C-2 position and a triazolothiazole core at the N-terminal region contributes to its distinct chemical profile. This architecture not only influences its physical and chemical properties but also plays a crucial role in determining its biological interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. The triazolothiazole scaffold, in particular, has been identified as a promising motif in drug discovery due to its ability to modulate various biological pathways. Studies have shown that compounds containing this scaffold exhibit inhibitory activity against several enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

The synthesis of 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3,4-dimethoxyphenyl group at the C-6 position of the triazolothiazole ring enhances the compound's solubility and bioavailability. Additionally, the chlorophenyl group contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The ability of 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide to modulate these pathways makes it a promising candidate for further investigation as an anti-cancer agent.

Beyond oncology, this compound has also shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to interact with specific receptors suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The development of new drugs relies heavily on understanding the structure-activity relationships (SAR) of chemical compounds. In the case of 2-(4-chlorophenyl)-N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide, detailed computational studies have been conducted to elucidate how different functional groups contribute to its biological activity. These studies have provided valuable insights into optimizing the compound's design for improved efficacy and reduced toxicity.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanics simulations have enabled researchers to predict how 894025-89-9 will interact with biological targets at an atomic level. This information is crucial for designing experiments that validate these predictions and ultimately lead to the development of new therapeutic agents.

In conclusion，894025-89-9, or more formally known as 894025 -89 -9, represents a significant advancement in pharmaceutical research due to its unique chemical structure and potential therapeutic applications。 Its synthesis，structural analysis，and preclinical studies highlight its promise as a lead compound for further drug development。 As research continues，it is expected that additional insights into its mechanisms of action will emerge，leading to new treatments for various diseases。